3,4,5-trimethoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C23H25N3O6/c1-29-17-7-5-15(6-8-17)18-9-10-21(27)26(25-18)12-11-24-23(28)16-13-19(30-2)22(32-4)20(14-16)31-3/h5-10,13-14H,11-12H2,1-4H3,(H,24,28)
• InChI Key: YDDPCKGTLKHRBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C23H25N3O6
• Molecular Weight: 439.5 g/mol

Description

3,4,5-trimethoxy-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C23H25N3O6 and its molecular weight is 439.468. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Oxazines and Benzoxazines Compounds : Research on 1,2-oxazines and 1,2-benzoxazines, which can be synthesized via dehydration of dihydro-oxazines, provides a foundation for understanding the synthesis and properties of complex heterocyclic compounds. These compounds have applications in chiral synthesis and as electrophiles in various chemical reactions, indicating the potential for synthesizing similar complex molecules for specific chemical applications (Sainsbury, 1991).

Antioxidant Activity

• ABTS/PP Decolorization Assay : The study of antioxidant capacity, including the use of ABTS assays, provides insights into how similar compounds could serve as antioxidants. This has implications for pharmaceutical and food industry applications, where antioxidant properties are valuable (Ilyasov et al., 2020).

Analytical Methods for Antioxidants

• Determining Antioxidant Activity : Comprehensive reviews of methods used to determine antioxidant activity highlight the importance of such research in various fields, suggesting potential research applications for complex chemical compounds in assessing their antioxidant properties (Munteanu & Apetrei, 2021).

Amyloid Imaging in Alzheimer's Disease

• Amyloid Imaging Ligands : Research on the development of amyloid imaging ligands for Alzheimer's disease, including the synthesis and application of complex molecules for in vivo brain imaging, could be relevant to understanding potential biomedical imaging applications of complex chemical compounds (Nordberg, 2007).

DNA Interaction

• DNA Minor Groove Binders : Studies on Hoechst 33258 and its analogues, known to bind to the DNA minor groove, suggest applications in biology and medicine, including as tools for chromosome and nuclear staining. This indicates potential research directions for complex compounds in interacting with biological macromolecules (Issar & Kakkar, 2013).